4-(4-bromo-2,6-dimethylphenoxy)-N-methylbutan-1-amine;oxalic acid

• IUPAC Name: 4-(4-bromo-2,6-dimethylphenoxy)-N-methylbutan-1-amine;oxalic acid
• InChI: InChI=1S/C13H20BrNO.C2H2O4/c1-10-8-12(14)9-11(2)13(10)16-7-5-4-6-15-3;3-1(4)2(5)6/h8-9,15H,4-7H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key: VQRPCRGBKBWCHN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OCCCCNC)C)Br.C(=O)(C(=O)O)O
• Molecular Formula: C15H22BrNO5
• Molecular Weight: 376.24 g/mol

Description

4-(4-bromo-2,6-dimethylphenoxy)-N-methylbutan-1-amine;oxalic acid is a complex organic compound that features a brominated phenol ether structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-bromo-2,6-dimethylphenoxy)-N-methylbutan-1-amine typically involves the reaction of 4-bromo-2,6-dimethylphenol with N-methylbutan-1-amine under specific conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction mixture is then heated to promote the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

4-(4-bromo-2,6-dimethylphenoxy)-N-methylbutan-1-amine undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions are common, where the bromine atom can be replaced by other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide

Reduction: Lithium aluminum hydride, sodium borohydride

Substitution: Sodium hydroxide, potassium carbonate

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines .

Scientific Research Applications

4-(4-bromo-2,6-dimethylphenoxy)-N-methylbutan-1-amine has several scientific research applications:

Chemistry: Used as an intermediate in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 4-(4-bromo-2,6-dimethylphenoxy)-N-methylbutan-1-amine involves its interaction with specific molecular targets. The brominated phenol ether structure allows it to interact with enzymes and receptors, potentially inhibiting or modulating their activity. The exact pathways and molecular targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 4-bromo-2,6-dimethylphenol
• 4-bromo-2,6-dimethylaniline
• 4-bromo-2,6-dichloroaniline
• 4-bromo-2,6-difluoroaniline

Uniqueness

4-(4-bromo-2,6-dimethylphenoxy)-N-methylbutan-1-amine is unique due to its specific combination of a brominated phenol ether and an amine group. This structural feature imparts distinct chemical and biological properties, making it valuable for various applications .